![molecular formula C14H13NO2 B3084903 3-[3-(Aminomethyl)phenyl]benzoic acid CAS No. 1145680-57-4](/img/structure/B3084903.png)
3-[3-(Aminomethyl)phenyl]benzoic acid
Overview
Description
“3-[3-(Aminomethyl)phenyl]benzoic acid” is a chemical compound with the molecular weight of 263.72 . The IUPAC name for this compound is 3’- (aminomethyl)- [1,1’-biphenyl]-3-carboxylic acid hydrochloride .
Synthesis Analysis
While specific synthesis methods for “3-[3-(Aminomethyl)phenyl]benzoic acid” were not found, it’s worth noting that pinacol boronic esters are highly valuable building blocks in organic synthesis . Protodeboronation of these esters has been reported, which could potentially be applied to the synthesis of this compound .Molecular Structure Analysis
The InChI code for “3-[3-(Aminomethyl)phenyl]benzoic acid” is1S/C14H13NO2.ClH/c15-9-10-3-1-4-11 (7-10)12-5-2-6-13 (8-12)14 (16)17;/h1-8H,9,15H2, (H,16,17);1H
. This indicates the molecular structure of the compound. Physical And Chemical Properties Analysis
The compound “3-[3-(Aminomethyl)phenyl]benzoic acid” is a solid . The SMILES string for this compound isNCc1cccc (c1)C (O)=O
, which provides a text representation of the compound’s structure.
Scientific Research Applications
Compound Synthesis
- References :
- Wang, B., et al. (2015). Development of phenylboronic acid-functionalized nanoparticles for emodin deliveryJ Mater Chem B, 3, 3840-3847 .
- Cheng, DB., et al. (2017). In Situ Monitoring Intracellular Structural Change of Nanovehicles through Photoacoustic Signals Based on Phenylboronate-Linked RGD-Dextran/Purpurin 18 ConjugatesBiomacromolecules, 18, 1249-1258 .
- Zhan, W., et al. (2023). Discovery of Highly Selective Inhibitors of the Human Constitutive Proteasome beta 5c Chymotryptic SubunitJ Med Chem, 66, 1172-1185 .
Safety and Hazards
Mechanism of Action
Mode of Action
It is known that benzoic acid derivatives can interact with various proteins and enzymes, altering their function and potentially leading to therapeutic effects .
Pharmacokinetics
It is known that benzoic acid derivatives are generally well-absorbed and can be metabolized by the liver .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the action of benzoic acid derivatives .
properties
IUPAC Name |
3-[3-(aminomethyl)phenyl]benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c15-9-10-3-1-4-11(7-10)12-5-2-6-13(8-12)14(16)17/h1-8H,9,15H2,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWBBRIXJJGLUMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=CC(=CC=C2)C(=O)O)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[3-(Aminomethyl)phenyl]benzoic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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